Cas no 2954-15-6 (Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI))

Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI) structure
2954-15-6 structure
Product Name:Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI)
CAS No:2954-15-6
MF:C12H18N4O3
MW:266.296322345734
CID:275287
PubChem ID:135463847
Update Time:2025-04-19

Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2-acetamido-4-hydroxy-6-methyl-5-pyrimidinyl)propyl]- (7CI,8CI)
    • N-[3-(2-acetamido-6-methyl-4-oxo-1H-pyrimidin-5-yl)propyl]acetamide
    • 2-Acetamido-5-(3-acetamidopropyl)-6-methyl-4-pyrimidinol
    • 2-acetylamino-5-(3-acetylamino-propyl)-6-methyl-3H-pyrimidin-4-one
    • AG-E-96265
    • CTK4G3463
    • N-[3-(2-ACETAMIDO-4-METHYL-6-OXO-3H-PYRIMIDIN-5-YL)PROPYL]ACETAMIDE
    • NSC211195
    • DTXSID80309129
    • 2954-15-6
    • N-[3-(2-Acetamido-6-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)propyl]acetamide
    • NSC-211195
    • Inchi: 1S/C12H18N4O3/c1-7-10(5-4-6-13-8(2)17)11(19)16-12(14-7)15-9(3)18/h4-6H2,1-3H3,(H,13,17)(H2,14,15,16,18,19)
    • InChI Key: RCUWLABKYWRJIL-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=C(NC(C)=O)N1)CCCNC(C)=O

Computed Properties

  • Exact Mass: 266.13804
  • Monoisotopic Mass: 266.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 99.66
  • LogP: 0.56930
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